molecular formula C11H11BrClNO2 B8488816 4-Bromo-7-(3-chloropropoxy)-1-isoindolinone

4-Bromo-7-(3-chloropropoxy)-1-isoindolinone

Cat. No.: B8488816
M. Wt: 304.57 g/mol
InChI Key: AFNFWHQWKADNQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-7-(3-chloropropoxy)-1-isoindolinone is a useful research compound. Its molecular formula is C11H11BrClNO2 and its molecular weight is 304.57 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11BrClNO2

Molecular Weight

304.57 g/mol

IUPAC Name

4-bromo-7-(3-chloropropoxy)-2,3-dihydroisoindol-1-one

InChI

InChI=1S/C11H11BrClNO2/c12-8-2-3-9(16-5-1-4-13)10-7(8)6-14-11(10)15/h2-3H,1,4-6H2,(H,14,15)

InChI Key

AFNFWHQWKADNQW-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2C(=O)N1)OCCCCl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of Example 106D (250 mg, 1.1 mmol), 3-chloropropanol (0.095 mL, 1.1 mmol), and triphenylphosphine (350 mg, 1.3 mmol) in dichloromethane (5 mL) at 0° C., was treated dropwise with DEAD (0.21 mL, 1.3 mmol) over 10 minutes. The resulting mixture was stirred at 0° C. for 1 hour, warmed to room temperature overnight, and concentrated. The residue was purified by silica gel chromatography with 50 to 60% ethyl acetate/hexanes to give 227 mg of the desired product which was contaminated with triphenylphosphine oxide. MS (ESI(+)) m/e 304,306 (M+H)+.
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
0.095 mL
Type
reactant
Reaction Step One
Quantity
350 mg
Type
reactant
Reaction Step One
Name
DEAD
Quantity
0.21 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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